(6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C22H18N2O2/c1-14-11-12-15(2)20(13-14)26-22-16-7-3-5-9-18(16)23-21(24-22)17-8-4-6-10-19(17)25/h3-13,23H,1-2H3/b21-17+
• InChI Key: DPRVTAXVQDLTSE-HEHNFIMWSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)OC2=N/C(=C/3\C=CC=CC3=O)/NC4=CC=CC=C42
• SMILES: CC1=CC(=C(C=C1)C)OC2=NC(=C3C=CC=CC3=O)NC4=CC=CC=C42

Description

(6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is a synthetic compound that has been widely studied for its potential applications in scientific research. This molecule belongs to the class of quinazoline derivatives and has been found to exhibit a range of interesting properties, including anti-cancer and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in cancer cell growth and survival. Additionally, it has been found to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects:
Several biochemical and physiological effects of (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one have been reported. For example, it has been found to inhibit the activity of certain enzymes, such as topoisomerase IIα and protein kinase C, which are involved in cancer cell growth and survival. Additionally, it has been found to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one in lab experiments is its potent anti-cancer effects. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival. However, one of the limitations of using this compound is that it can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one. One area of interest is in the development of novel cancer therapies based on this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential targets for cancer therapy. Finally, more research is needed to determine the safety and efficacy of this compound in animal models and in human clinical trials.

Synthesis Methods

The synthesis of (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been reported in several studies. One of the most common methods involves the condensation of 2,5-dimethylphenol with 2-chloroquinazoline in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with cyclohexanone to yield the final product.

Scientific Research Applications

The potential applications of (6E)-6-[4-(2,5-dimethylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one in scientific research are numerous. One of the most promising areas of research is in the field of cancer therapy. Several studies have demonstrated that this compound exhibits potent anti-cancer effects against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer treatment.